N-Desmethyl-N-cyclopentyl Tadalafil-D4

• Molecular Formula: C₂₆H₂₁D₄N₃O₄
• Molecular Weight: 447.52
• Synonyms: (6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D4; (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D

Description

N-Desmethyl-N-cyclopentyl Tadalafil-D4 is a deuterated analog of the Tadalafil metabolite N-Desmethyl-N-cyclopentyl Tadalafil. It is primarily used as an internal standard in analytical chemistry for quantifying phosphodiesterase-5 (PDE5) inhibitors like Tadalafil in biological matrices. The compound features four deuterium atoms replacing hydrogen at specific positions, enhancing its utility in mass spectrometry due to isotopic differentiation .

Comparison with Similar Compounds

Key Properties :

• Molecular Formula : C₂₆H₂₁D₄N₃O₄
• Molecular Weight : 447.519 g/mol
• CAS Number: Not explicitly provided, but the non-deuterated form is registered under CAS 171596-32-0 .
• Structure : Retains the core bicyclic heterocyclic framework of Tadalafil, with deuterium at the cyclopentyl and benzodioxol groups .
• Applications : Used in pharmaceutical research for metabolite tracing, pharmacokinetic studies, and regulatory compliance testing .

Comparison with Similar Compounds

N-Desmethyl-N-cyclopentyl Tadalafil (Non-Deuterated Form)

The non-deuterated counterpart shares the same structural backbone but lacks deuterium substitution.

Property	N-Desmethyl-N-cyclopentyl Tadalafil-D4	N-Desmethyl-N-cyclopentyl Tadalafil
Molecular Formula	C₂₆H₂₁D₄N₃O₄	C₂₆H₂₅N₃O₄
Molecular Weight	447.519 g/mol	443.44 g/mol (calculated)
Isotopic Labeling	Four deuterium atoms	None
Analytical Utility	Internal standard for LC-MS/MS	Target analyte in drug metabolism
Regulatory Status	Controlled product; requires documentation	Less restricted
Price (25 mg)	€5,796	Not specified

Key Differences :

• The deuterated form’s isotopic labeling allows precise quantification in mass spectrometry by distinguishing it from the non-deuterated analyte .
• The molecular weight difference (~4 g/mol) is critical for avoiding signal overlap in analytical workflows .

Tadalafil (Parent Compound)

Tadalafil is the parent drug used to treat erectile dysfunction. Unlike its metabolite this compound, it retains a methyl group and lacks cyclopentyl substitution.

Property	This compound	Tadalafil
Functional Groups	Demethylated, cyclopentyl-substituted	Methylated, no cyclopentyl
Metabolic Role	Phase-I metabolite	Parent drug
Deuterium Labeling	Yes	No

Analytical Relevance :

• This compound is structurally closer to Tadalafil metabolites, making it ideal for studying drug degradation pathways .

Vardenafil-Related Deuterated Standards

references deuterated standards for Vardenafil, another PDE5 inhibitor. While structurally distinct, these share similar applications in analytical method validation.

Property	This compound	Vardenafil Deuterated Standards
Core Structure	Tadalafil-derived	Vardenafil-derived
Isotopic Labeling	D4	Varies (e.g., D3, D5)
Regulatory Use	AOAC SMPR 2014.010/2014.011 compliance	Similar analytical applications

Shared Features :

• Both are used to meet AOAC Standard Method Performance Requirements (SMPR) for PDE5 inhibitor quantification .

Other Deuterated Pharmaceuticals (e.g., Citalopram-d4)

highlights deuterated analogs of Citalopram, an SSRI antidepressant. While unrelated in therapeutic class, these compounds demonstrate the broader utility of deuterated standards in pharmacokinetics.

Property	This compound	Citalopram-d4
Parent Drug Class	PDE5 inhibitor	SSRI antidepressant
Labeling Position	Cyclopentyl and benzodioxol groups	Methyl or amine groups
Cost (per mg)	€231.84 (25 mg)	€119–277 (1–5 mg)

Common Challenges :

• Both require stringent storage (room temperature) and documentation due to regulatory controls .

Research Findings and Data Gaps

• Discrepancies in Literature: incorrectly lists the non-deuterated form’s molecular weight as 327.23 g/mol; the correct value is ~443.44 g/mol based on its formula (C₂₆H₂₅N₃O₄) .
• Safety Data: No explicit hazard classification is reported, though precautions against inhalation or contact are advised for similar deuterated compounds .